2-[2,5-dichloro(methylsulfonyl)anilino]-N-mesitylacetamide

• Molecular Formula: C18H20Cl2N2O3S
• Molecular Weight: 415.3 g/mol
• IUPAC Name: 2-(2,5-dichloro-N-methylsulfonylanilino)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C18H20Cl2N2O3S/c1-11-7-12(2)18(13(3)8-11)21-17(23)10-22(26(4,24)25)16-9-14(19)5-6-15(16)20/h5-9H,10H2,1-4H3,(H,21,23)
• InChI Key: QAWQGBMDKJSBNR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN(C2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)C)C

Description

2-[2,5-dichloro(methylsulfonyl)anilino]-N-mesitylacetamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly referred to as mesityl oxide sulfonamide or MOS. This compound has been the subject of extensive research due to its potential applications in various fields, including medicinal chemistry and organic synthesis.

Mechanism of Action

The mechanism of action of MOS is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various metabolic pathways. MOS has been shown to inhibit the growth of various microorganisms, including bacteria and fungi, by disrupting their cell membrane integrity.
Biochemical and physiological effects:
MOS has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. MOS has also been shown to have antifungal properties by inhibiting the growth of various fungi. Additionally, MOS has been shown to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

MOS has several advantages as a reagent in laboratory experiments. It is readily available, relatively inexpensive, and easy to handle. However, MOS has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on MOS. One area of research is the development of new synthetic methods for the production of MOS. Another area of research is the investigation of the potential applications of MOS in medicinal chemistry, including its use as a potential anticancer agent. Additionally, further studies are needed to fully understand the mechanism of action of MOS and its potential effects on human health.

Synthesis Methods

The synthesis of MOS involves the reaction of mesityl oxide with chlorosulfonic acid, followed by the addition of 2,5-dichloroaniline and sodium hydroxide. The resulting compound is then purified by recrystallization. This method has been optimized to produce high yields of MOS with high purity.

Scientific Research Applications

MOS has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antimicrobial, antifungal, and anti-inflammatory properties. MOS has also been investigated as a potential inhibitor of cancer cell growth. Additionally, MOS has been used in organic synthesis as a reagent for the preparation of various compounds.